Cas no 521985-24-0 (1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid)

• Product Name: 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid
• CAS No: 521985-24-0
• MF: C₈H₉BN₂O₂
• MW: 175.980261564255
• MDL: MFCD10696651
• CID: 1576416
• PubChem ID: 49758952
• Update Time: 2025-06-09

1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-methylpyrrolo[2,3-b]pyridin-3-yl)boronic Acid
• 1-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl-3-boronic acid
• (1-METHYL-1H-PYRROLO[2,3-B]PYRIDIN-3-YL)BORONIC ACID
• AB57841
• RP02943
• Y9326
• 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid
• DB-071496
• MFCD10696651
• BS-28855
• {1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}boronic acid
• 1-Methyl-1H-pyrrolo[2,3-b]pyridine-3-boronicacid
• AKOS006304583
• 521985-24-0
• WVA98524
• D79742
• J-500231
• CS-0178855
• EN300-7374540
• DTXSID90677987

• MDL： MFCD10696651
• Inchi： 1S/C8H9BN2O2/c1-11-5-7(9(12)13)6-3-2-4-10-8(6)11/h2-5,12-13H,1H3
• InChI Key： SMKPJMHERWBRIS-UHFFFAOYSA-N
• SMILES： OB(C1=CN(C)C2C1=CC=CN=2)O

Computed Properties

• Exact Mass: 176.07600
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28000
• LogP: -0.74690

Additional information on 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid

1-Methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid (CAS No. 521985-24-0): A Versatile Building Block in Modern Medicinal Chemistry

1-Methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid (CAS No. 521985-24-0) is a highly versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This boronic acid derivative is characterized by its unique structural features, which include a substituted pyrrolopyridine core and a boronic acid functional group. These attributes make it an attractive building block for the synthesis of a wide range of bioactive molecules and pharmaceutical candidates.

The pyrrolo[2,3-b]pyridine scaffold is known for its biological significance, particularly in the context of small molecule drug discovery. This heterocyclic core has been extensively studied for its potential in modulating various biological targets, including enzymes, receptors, and ion channels. The introduction of a boronic acid group to this scaffold further enhances its utility by enabling facile functionalization through Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for the formation of carbon-carbon bonds.

Recent advancements in the field have highlighted the importance of 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of pyrrolo[2,3-b]pyridine-based inhibitors targeting protein kinases. The researchers demonstrated that compounds derived from this scaffold exhibited potent inhibitory activity against several kinases involved in cancer progression, making them promising candidates for further preclinical and clinical investigation.

In addition to its applications in kinase inhibition, 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid has also shown promise in the development of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug discovery. A recent study published in ACS Medicinal Chemistry Letters described the synthesis and pharmacological evaluation of a series of pyrrolo[2,3-b]pyridine-based ligands targeting the serotonin 5-HT₇ receptor. The results indicated that these compounds exhibited high affinity and selectivity for the 5-HT₇ receptor, suggesting their potential as therapeutic agents for neurological disorders such as depression and anxiety.

The synthetic accessibility of 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid is another key factor contributing to its widespread use in medicinal chemistry. The boronic acid group can be readily introduced through well-established synthetic routes, such as palladium-catalyzed borylation reactions. This ease of synthesis allows researchers to rapidly generate diverse libraries of compounds for high-throughput screening and hit-to-lead optimization.

Beyond its direct applications in drug discovery, 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid has also found utility as a reagent in chemical biology studies. For example, it can be used to label proteins or other biomolecules through bioorthogonal click chemistry reactions. This capability has been leveraged to develop novel tools for studying protein-protein interactions and cellular processes at the molecular level.

In conclusion, 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-boronic acid (CAS No. 521985-24-0) is a highly valuable compound with broad applications in modern medicinal chemistry and drug discovery. Its unique structural features and synthetic versatility make it an indispensable tool for researchers aiming to develop novel therapeutic agents and advance our understanding of complex biological systems. As ongoing research continues to uncover new opportunities for its use, this compound is poised to play an increasingly important role in the future of pharmaceutical science.